

# Benchmarking Janagliflozin Against First-Generation SGLT2 Inhibitors: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	Janagliflozin	
Cat. No.:	B10822229	Get Quote


This guide provides a detailed comparison of **Janagliflozin**, a newer Sodium-Glucose Cotransporter-2 (SGLT2) inhibitor, against the first-generation agents in its class: Canagliflozin, Dapagliflozin, and Empagliflozin. The comparison focuses on mechanism of action, efficacy, selectivity, and safety profiles, supported by available clinical trial data and detailed experimental methodologies.

### **Mechanism of Action**


SGLT2 inhibitors represent a class of oral antihyperglycemic agents that work independently of insulin.[1] The primary mechanism involves the inhibition of the SGLT2 protein, which is located in the proximal renal tubules of the kidneys.[2][3] This protein is responsible for reabsorbing approximately 90% of the glucose filtered from the blood.[1][2][3]

By blocking SGLT2, **Janagliflozin** and other inhibitors prevent this reabsorption, leading to increased excretion of glucose in the urine (glycosuria).[2][3] This process directly lowers blood glucose levels in patients with type 2 diabetes.[2] Secondary benefits of this mechanism include a modest reduction in body weight and systolic blood pressure, which is attributed to the osmotic diuresis and caloric loss.[2][3][4]







Inhibits









Click to download full resolution via product page

### **Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

### References



- 1. What is the therapeutic class of Janagliflozin? [synapse.patsnap.com]
- 2. What is the mechanism of Janagliflozin? [synapse.patsnap.com]
- 3. What is Janagliflozin used for? [synapse.patsnap.com]
- 4. Pharmacological Treatment of Diabetes Mellitus: An Overview of New Sodium-Glucose Cotransporter 2 Inhibitors for the Treatment of Diabetes Mellitus | Nieczyporuk | Journal of Endocrinology and Metabolism [jofem.org]
- To cite this document: BenchChem. [Benchmarking Janagliflozin Against First-Generation SGLT2 Inhibitors: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10822229#benchmarking-janagliflozin-against-first-generation-sglt2-inhibitors]

#### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

#### Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com